Cas no 87736-75-2 (O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone))
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) is a protected benzyl alcohol derivative featuring a tert-butyldimethylsilyl (TBS) ether group and a trifluoroacetyl moiety. The TBS group enhances stability, protecting the alcohol functionality during synthetic transformations, while the trifluoroacetyl group introduces electron-withdrawing properties, making it useful in nucleophilic substitution and cross-coupling reactions. This compound is particularly valuable in organic synthesis, where selective deprotection or further functionalization is required. Its structural features enable controlled reactivity in complex multi-step syntheses, particularly in pharmaceutical and agrochemical applications. The combination of steric protection and electronic modulation makes it a versatile intermediate for fine chemical synthesis.
87736-75-2 structure
Product Name:O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
CAS No:87736-75-2
MF:C15H21F3O2Si
MW:318.406756162643
MDL:MFCD29089349
CID:1061711
PubChem ID:354333690
Update Time:2025-06-07
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Chemical and Physical Properties
Names and Identifiers
-
- O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
- 4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone
- 1-[4-[[tert-butyl(dimethyl)silyl]oxymethyl]phenyl]-2,2,2-trifluoroethanone
- [(4-(Trifluoroacetyl)benzyl)oxy](tert-butyl)dimethylsilane
- T71424
- SCHEMBL992588
- 1-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-2,2,2-trifluoro-ethanone
- FT-0664129
- 1-[4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)phenyl]-2,2,2-trifluoroethan-1-one
- MFCD29089349
- 1-(4-((tert.-butyldimethylsilyloxy)methyl)phenyl)-2,2,2-trifluoroethanone
- B5156
- 1-(4-((tert-butyldimethylsilyloxy)methyl)phenyl)-2,2,2-trifluoroethanone
- DTXSID40516857
- 87736-75-2
- 1-(4-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}PHENYL)-2,2,2-TRIFLUOROETHANONE
-
- MDL: MFCD29089349
- Inchi: 1S/C15H21F3O2Si/c1-14(2,3)21(4,5)20-10-11-6-8-12(9-7-11)13(19)15(16,17)18/h6-9H,10H2,1-5H3
- InChI Key: PNTKHPCHUVZRCB-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OCC1C=CC(C(C(F)(F)F)=O)=CC=1
Computed Properties
- Exact Mass: 318.12600
- Monoisotopic Mass: 318.12629093g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Boiling Point: 145°C/0.8mmHg(lit.)
- Refractive Index: 1.4660 to 1.4700
- PSA: 26.30000
- LogP: 4.95340
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161736-1g |
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) |
87736-75-2 | >97.0%(HPLC) | 1g |
¥398.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161736-5G |
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) |
87736-75-2 | >97.0%(HPLC) | 5g |
¥1567.90 | 2023-08-31 | |
| abcr | AB549733-5 g |
4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone; . |
87736-75-2 | 5g |
€253.90 | 2022-07-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869465-1g |
4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone |
87736-75-2 | 97% | 1g |
429.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5156-5g |
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) |
87736-75-2 | 97.0%(GC) | 5g |
¥1300.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5156-5G |
4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone |
87736-75-2 | >97.0%(GC) | 5g |
¥1170.00 | 2023-06-14 | |
| TRC | B691870-50mg |
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) |
87736-75-2 | 50mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B691870-500mg |
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) |
87736-75-2 | 500mg |
$ 1487.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-460848-50 mg |
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone), |
87736-75-2 | 50mg |
¥2,708.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1284458-5g |
4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone |
87736-75-2 | 98% | 5g |
¥1864.00 | 2024-04-27 |
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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